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Introduction

Bnc375 is a potent, selective, and orally bioavailable positive allosteric modulator (PAM) of the
07 nicotinic acetylcholine receptor (a7 nAChR).[1][2] As a Type | PAM, Bnc375 potentiates the
receptor's response to the endogenous neurotransmitter acetylcholine without significantly
altering its desensitization kinetics.[1][2][3] This characteristic distinguishes it from Type I
PAMs, which also delay receptor desensitization. The unique pharmacological profile of
Bnc375 makes it a promising therapeutic candidate for addressing cognitive deficits associated
with neurological and psychiatric disorders, including Alzheimer's disease and schizophrenia.[1]
This technical guide provides a comprehensive overview of the structural activity relationship
(SAR) of Bnc375, detailing the experimental protocols used in its characterization and
visualizing key biological and experimental pathways.

Mechanism of Action and Signaling Pathway

Bnc375 exerts its pro-cognitive effects by allosterically modulating the a7 nAChR. The binding
of acetylcholine to the orthosteric site of the a7 nAChR, a ligand-gated ion channel, triggers a
conformational change that opens the channel, allowing the influx of cations, primarily Ca2+.
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This influx initiates a cascade of downstream signaling events. Bnc375 binds to a site on the
receptor distinct from the acetylcholine binding site, enhancing the conformational change
induced by acetylcholine and thereby potentiating the ion flow. This leads to an amplification of
the downstream signaling cascade, which includes the activation of pathways like the PI3K-Akt
and JAK2-STAT3 pathways, ultimately promoting neuronal survival and enhancing synaptic
plasticity.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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